Cas no 944058-86-0 (Pyrimidine, 4-chloro-6-(chloromethyl)-2-(2-pyridinyl)-)

• Product Name: Pyrimidine, 4-chloro-6-(chloromethyl)-2-(2-pyridinyl)-
• CAS No: 944058-86-0
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• CID: 2143845
• Update Time: 2023-11-18

Pyrimidine, 4-chloro-6-(chloromethyl)-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(chloromethyl)-2-pyridin-2-yl-pyrimidine
• JQZZDTIBMJXDCL-UHFFFAOYSA-N
• Pyrimidine, 4-chloro-6-(chloromethyl)-2-(2-pyridinyl)-
• CID 86650819

• Inchi： 1S/C10H7Cl2N3/c11-6-7-5-9(12)15-10(14-7)8-3-1-2-4-13-8/h1-5H,6H2
• InChI Key： JQZZDTIBMJXDCL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=NC(C2C=CC=CN=2)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±40.0 °C(Predicted)
• pka: 0.11±0.19(Predicted)